109-74-0

Butyronitrile

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• CAS RN:
• 109-74-0

• Formula:
• C4H7N
  CH3CH2CH2CN
  C4H7N

• InChI:
• InChI=1S/C4H7N/c1-2-3-4-5/h2-3H2,1H3

• InChIKey:
• KVNRLNFWIYMESJ-UHFFFAOYSA-N

• Molar volumes of vapor-deposited butyronitrile glasses have been studied as a function of deposition temperature. Reactions of butyronitrile with high-temperature water at 330°C and pressures ranging from 128 to 2600bar were investigated.
  Butyronitrile (Propyl cyanide, Butane nitrile, BN) is a linear cyanide. Butyronitrile (BN) glasses were fabricated by vapor deposition. The relationship between molar volume and deposition temperature for BN glasses has been investigated. Its reaction with high-temperature water (Temperature = 330°C and Pressure range = 128-2600bar) has been reported to afford butanamide, butyric acid and ammonia. It undergoes selective reduction in the presence of LiOH promoted Co-based Raney-catalysts to afford n-butylamine.
  Butyronitrile appears as a clear colorless liquid. Flash point 76°F. Less dense than water. Vapors heavier than air. ...

2-Hydroxy-5-(4-methoxy-3-methylphenyl)pyridine, 95%

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• CAS RN:
• 1111109-74-0

• Formula:
• C13H13NO2

• InChI:
• InChI=1S/C13H13NO2/c1-9-7-10(3-5-12(9)16-2)11-4-6-13(15)14-8-11/h3-8H,1-2H3,(H,14,15)

• InChIKey:
• KCMZNAPTBCAQJU-UHFFFAOYSA-N

• 2-Hydroxy-5-(4-methoxy-3-methylphenyl)pyridine, 95% is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.